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Compound of Interest

Compound Name: 1-Undecanethiol

Cat. No.: B1195683 Get Quote

Essential Safety and Handling Guide for 1-
Undecanethiol
This guide provides crucial safety, handling, and disposal information for 1-Undecanethiol,
tailored for researchers, scientists, and drug development professionals. Adherence to these

procedures is essential for ensuring laboratory safety and minimizing exposure risk.

Chemical Identifier:

Name: 1-Undecanethiol

Synonyms: Undecyl Mercaptan, 1-UDT

CAS Number: 5332-52-5

Hazard Summary: 1-Undecanethiol is a combustible liquid with a strong, unpleasant odor.[1]

[2] It is irritating to the eyes, skin, and respiratory tract.[3][4] Inhalation may cause symptoms

such as headache, dizziness, drowsiness, nausea, and vomiting.[5] It is crucial to handle this

chemical in a well-ventilated area and with appropriate personal protective equipment to

prevent exposure.
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A multi-layered approach to PPE is mandatory to ensure protection from the hazards

associated with 1-Undecanethiol.

PPE Component Specification Purpose

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).

To prevent skin contact.

Eye and Face Protection
Chemical splash goggles and

a face shield.

To protect against splashes

and vapors.

Body Protection

A flame-retardant laboratory

coat should be worn and kept

fastened. For potential splash

hazards, a chemical-resistant

apron or coveralls may be

required.

To protect the body from

splashes and spills.

Respiratory Protection

All work must be conducted in

a certified chemical fume hood.

If exposure limits are

exceeded, a NIOSH-approved

respirator with an organic

vapor cartridge is necessary.

To prevent inhalation of

harmful vapors.

Footwear Closed-toe shoes. To protect feet from spills.

Operational Plan: Handling Procedures
Adherence to a strict operational protocol is essential for minimizing risks.

Pre-Handling Preparations:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Fume Hood: Ensure a certified chemical fume hood is operational.
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Emergency Equipment: Locate and verify the functionality of the nearest safety shower,

eyewash station, and fire extinguisher.

Spill Kit: Have a spill kit readily available, containing absorbent materials like vermiculite, dry

sand, or earth.

Handling and Use:

Don PPE: Put on all required personal protective equipment before handling the chemical.

Ventilation: Handle 1-Undecanethiol exclusively within a properly functioning chemical fume

hood to control vapor exposure.

Containment: Keep all containers of 1-Undecanethiol tightly sealed when not in use.

Dispensing: Use non-sparking tools for transfers to prevent ignition. Dispense the smallest

necessary quantity for the experiment.

Avoid Incompatibilities: 1-Undecanethiol is incompatible with strong oxidizing agents,

reducing agents, strong acids, and strong bases.

Post-Handling Procedures:

Decontamination: Thoroughly clean the work area after use.

Glove Removal: Remove gloves using the proper technique to avoid skin contact and

dispose of them as contaminated waste.

Hand Washing: Wash hands and any exposed skin thoroughly after handling.

Disposal Plan
Proper disposal of 1-Undecanethiol and contaminated materials is critical to prevent

environmental contamination and ensure safety.

Waste Segregation and Collection:
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Liquid Waste: Collect all waste containing 1-Undecanethiol in a designated, sealed, and

clearly labeled hazardous waste container. The label must explicitly state that the container

holds thiol-containing waste.

Solid Waste: Contaminated items such as gloves, paper towels, and pipette tips should be

placed in a sealed plastic bag and then into a designated solid hazardous waste container.

Empty Containers: Empty containers should be triple rinsed and disposed of as hazardous

waste.

Disposal Procedure:

Dispose of chemical waste through a licensed waste disposal contractor.

Do not empty into drains or release into the environment.

It may be necessary to contain and dispose of 1-Undecanethiol as hazardous waste;

contact your state's Department of Environmental Protection (DEP) or the regional office of

the Environmental Protection Agency (EPA) for specific recommendations.

Experimental Workflow
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Caption: Workflow for Safely Handling 1-Undecanethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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